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Compound of Interest

Compound Name: Hept-5-yn-1-ol

Cat. No.: B1279254 Get Quote

An In-depth Technical Guide to Hept-5-yn-1-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Hept-5-yn-1-ol is a linear seven-carbon chain containing both a hydroxyl group and an internal

alkyne functional group. This bifunctionality makes it a potentially useful building block in

organic synthesis, allowing for a variety of chemical transformations. This technical guide

provides a summary of the available physical and chemical properties of Hept-5-yn-1-ol, along

with what is known about its synthesis and reactivity. Due to the limited availability of detailed

experimental data in the public domain, some information is presented as predicted values or is

inferred from related compounds.

Physical and Chemical Properties
The fundamental physical and chemical properties of Hept-5-yn-1-ol are summarized in the

table below. It is important to note that while some of these properties have been

experimentally determined, others are computational predictions and should be treated as

estimates.
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Property Value Source

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

CAS Number 58944-42-6 [1]

Boiling Point 87.5-88.5 °C at 10 Torr

Melting Point Data not available

Density (Predicted) 0.898 ± 0.06 g/cm³

LogP (Predicted) 1.172

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 3

Spectral Data
Detailed experimental spectral data with peak assignments for Hept-5-yn-1-ol are not readily

available in the searched literature. However, the presence of characteristic functional groups

allows for the prediction of key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Detailed experimental data for Hept-5-yn-1-ol is not available. However, one would

expect to see signals corresponding to the methyl protons adjacent to the alkyne, methylene

protons at various positions along the carbon chain (some of which would be deshielded by

the adjacent oxygen), and a broad singlet for the hydroxyl proton. The protons on the

carbons adjacent to the alkyne would show coupling to the methyl protons.

¹³C NMR: Specific experimental data for Hept-5-yn-1-ol is not available. The spectrum would

be expected to show distinct signals for the seven carbon atoms, with the carbons of the

alkyne bond appearing in the characteristic region for sp-hybridized carbons (typically
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around 60-90 ppm), and the carbon bearing the hydroxyl group appearing in the range of 50-

70 ppm.

Infrared (IR) Spectroscopy
A vapor-phase IR spectrum for Hept-5-yn-1-ol is referenced in the PubChem database, but

detailed peak information is not provided.[1][2] Based on its structure, the IR spectrum is

expected to exhibit the following characteristic absorption bands:

A strong, broad absorption in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching vibration of the alcohol.

C-H stretching vibrations for the sp³ hybridized carbons just below 3000 cm⁻¹.

A weak C≡C stretching vibration in the region of 2100-2260 cm⁻¹, which may be difficult to

observe due to the internal nature of the alkyne.

A strong C-O stretching vibration in the region of 1050-1260 cm⁻¹.

Mass Spectrometry (MS)
A GC-MS spectrum for Hept-5-yn-1-ol is referenced in the PubChem database, but a detailed

fragmentation pattern is not provided.[1][2] The mass spectrum would likely show a molecular

ion peak (M⁺) at m/z = 112. Common fragmentation pathways for alcohols include the loss of

water (M-18) and alpha-cleavage.

Synthesis and Reactivity
Synthesis
A potential synthetic route to Hept-5-yn-1-ol involves the deprotection of a silyl-protected

precursor. One literature reference suggests the synthesis from tert-butyl(hept-5-yn-1-

yloxy)dimethylsilane using tetrabutylammonium fluoride in tetrahydrofuran. However, a detailed

experimental protocol for this specific transformation is not available in the searched results.

Due to the lack of a detailed experimental protocol for the synthesis of Hept-5-yn-1-ol, a
general workflow for a related synthesis is presented below. This diagram illustrates a common

strategy for synthesizing alcohols with a desired carbon chain length.
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Step 1: Alkylation

Step 2: Deprotection

Starting Alkyne

Strong Base (e.g., n-BuLi)

Deprotonation

Alkylated Alkyne

Nucleophilic Attack

Alkyl Halide with Protecting Group

Deprotection Reagent (e.g., TBAF)

Hept-5-yn-1-ol

Removal of Protecting Group

Hept-5-yn-1-ol Intermediate Aldehyde

Oxidizing Agent
(e.g., PCC) Hept-5-ynoic acid

Further Oxidation
(e.g., KMnO4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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